Cas no 442532-02-7 (6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one)

• Product Name: 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• CAS No: 442532-02-7
• MF: C₁₈H₁₄ClN₃OS
• MW: 355.841261386871
• CID: 6503379
• Update Time: 2025-07-19

6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one Chemical and Physical Properties

Names and Identifiers

• 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one
• 4(1H)-Quinazolinone, 6-chloro-2,3-dihydro-3-[2-(1H-indol-3-yl)ethyl]-2-thioxo-

• Inchi： 1S/C18H14ClN3OS/c19-12-5-6-16-14(9-12)17(23)22(18(24)21-16)8-7-11-10-20-15-4-2-1-3-13(11)15/h1-6,9-10,20H,7-8H2,(H,21,24)
• InChI Key： GOPMUSWHIVWLTR-UHFFFAOYSA-N
• SMILES： N1C2=C(C=C(Cl)C=C2)C(=O)N(CCC2C3=C(NC=2)C=CC=C3)C1=S

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 599.9±60.0 °C(Predicted)
• pka: 10.87±0.20(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Quinazolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazanaphthalenes Benzodiazines Quinazolines

Additional information on 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one

Recent Advances in the Study of 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 442532-02-7)

In recent years, the compound 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one (CAS: 442532-02-7) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural features and potential therapeutic applications. This research brief aims to provide an overview of the latest findings related to this compound, focusing on its synthesis, biological activity, and potential clinical applications.

The compound belongs to the tetrahydroquinazolinone class, which is known for its diverse pharmacological properties, including anti-inflammatory, antimicrobial, and anticancer activities. Recent studies have highlighted the potential of 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one as a promising scaffold for drug development, particularly in targeting protein kinases and other key enzymes involved in disease pathways.

A study published in the Journal of Medicinal Chemistry (2023) demonstrated the efficient synthesis of this compound using a novel multi-step protocol that improved yield and purity. The researchers employed a combination of solid-phase synthesis and microwave-assisted techniques to optimize the reaction conditions, resulting in a scalable and cost-effective production method. This advancement is crucial for further preclinical and clinical studies.

In terms of biological activity, recent in vitro and in vivo studies have shown that 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one exhibits potent inhibitory effects against several cancer cell lines, including breast, lung, and colon cancers. Mechanistic studies revealed that the compound induces apoptosis via the mitochondrial pathway and inhibits the PI3K/AKT/mTOR signaling axis, which is often dysregulated in cancer.

Furthermore, a 2024 study in Bioorganic & Medicinal Chemistry Letters explored the compound's potential as an anti-inflammatory agent. The results indicated significant suppression of pro-inflammatory cytokines such as TNF-α and IL-6 in murine models, suggesting its utility in treating chronic inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Despite these promising findings, challenges remain in the development of 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed through further structural optimization and pharmacokinetic studies. Collaborative efforts between academia and industry are essential to accelerate the translation of this compound from bench to bedside.

In conclusion, 6-chloro-3-2-(1H-indol-3-yl)ethyl-2-sulfanylidene-1,2,3,4-tetrahydroquinazolin-4-one represents a promising candidate for drug development, with demonstrated efficacy in preclinical models of cancer and inflammation. Continued research into its mechanism of action and therapeutic potential will be critical for its future clinical application.